Cas no 56934-07-7 (Benzenesulfonamide,N,N'-(methylenedi-4,1-phenylene)bis- (9CI))

• Product name: Benzenesulfonamide,N,N'-(methylenedi-4,1-phenylene)bis- (9CI)
• CAS No: 56934-07-7
• MF: C₂₅H₂₂N₂O₄S₂
• MW: 478.58318
• CID: 383635
• PubChem ID: 291538

Benzenesulfonamide,N,N'-(methylenedi-4,1-phenylene)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N,N'-(methylenedi-4,1-phenylene)bis- (9CI)
• Oprea1_511135
• (phenylsulfonyl)[4-({4-[(phenylsulfonyl)amino]phenyl}methyl)phenyl]amine
• Oprea1_593037
• AKOS000526107
• 56934-07-7
• NSC156840
• EU-0067320
• SR-01000393534
• NSC-156840
• DTXSID00972374
• N-[4-[[4-(benzenesulfonamido)phenyl]methyl]phenyl]benzenesulfonamide
• N,N'-[Methylenedi(4,1-phenylene)]dibenzenesulfonamide
• SR-01000393534-1

• Inchi： InChI=1S/C25H22N2O4S2/c28-32(29,24-7-3-1-4-8-24)26-22-15-11-20(12-16-22)19-21-13-17-23(18-14-21)27-33(30,31)25-9-5-2-6-10-25/h1-18,26-27H,19H2
• InChI Key： HEUIVQLXCNFVTA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 478.10226
• Monoisotopic Mass: 478.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 5

Experimental Properties

• PSA: 92.34
• LogP: 7.18660